Cas no 1780939-08-3 (2-fluoro-N,N-dimethyl-4-(piperidin-3-yl)methylaniline)

• Product Name: 2-fluoro-N,N-dimethyl-4-(piperidin-3-yl)methylaniline
• CAS No: 1780939-08-3
• MF: C₁₄H₂₁FN₂
• MW: 236.328346967697
• CID: 6309556
• PubChem ID: 84798234
• Update Time: 2025-10-28

2-fluoro-N,N-dimethyl-4-(piperidin-3-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N,N-dimethyl-4-(piperidin-3-yl)methylaniline
• EN300-1758388
• 2-fluoro-N,N-dimethyl-4-[(piperidin-3-yl)methyl]aniline
• 1780939-08-3

• Inchi： 1S/C14H21FN2/c1-17(2)14-6-5-11(9-13(14)15)8-12-4-3-7-16-10-12/h5-6,9,12,16H,3-4,7-8,10H2,1-2H3
• InChI Key： NBDJFVYZBRDYCJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC1CNCCC1)N(C)C

Computed Properties

• Exact Mass: 236.16887684g/mol
• Monoisotopic Mass: 236.16887684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-fluoro-N,N-dimethyl-4-(piperidin-3-yl)methylaniline

Introduction to 2-Fluoro-N,N-dimethyl-4-(piperidin-3-yl)methylaniline (CAS No. 1780939-08-3)

2-Fluoro-N,N-dimethyl-4-(piperidin-3-yl)methylaniline, with the CAS number 1780939-08-3, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluoro substituent and a piperidin-3-yl moiety makes it an intriguing candidate for further investigation, particularly in the design of novel therapeutic agents.

The compound’s structure consists of a benzene ring substituted with an amino group at the 2-position, a dimethylamino group at the 4-position, and a piperidinyl group linked to a methyl group at the 3-position. The introduction of the fluoro atom is particularly noteworthy, as fluorine-containing compounds often exhibit enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. These characteristics make such compounds valuable in the development of small-molecule drugs.

In recent years, there has been a growing interest in the use of piperidine derivatives in medicinal chemistry. Piperidine scaffolds are known for their ability to modulate various biological pathways, making them suitable for the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The specific modification of 2-fluoro-N,N-dimethyl-4-(piperidin-3-yl)methylaniline with a piperidin-3-yl group enhances its potential as a pharmacophore, allowing for fine-tuning of its pharmacokinetic and pharmacodynamic properties.

The synthesis of 2-fluoro-N,N-dimethyl-4-(piperidin-3-yl)methylaniline involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluoro atom typically requires specialized conditions to avoid unwanted side reactions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to facilitate the introduction of fluorine at the desired position on the aromatic ring.

The importance of this compound is further highlighted by its potential applications in clinical research. Current studies suggest that derivatives of this structure may exhibit activity against various disease targets. For instance, modifications to the piperidine ring have shown promise in inhibiting enzymes involved in cancer progression. Additionally, the presence of a fluoro substituent can enhance the compound’s bioavailability and reduce its susceptibility to metabolic degradation.

Efforts are ongoing to explore the therapeutic potential of 2-fluoro-N,N-dimethyl-4-(piperidin-3-yl)methylaniline and its analogs. Preclinical studies are being conducted to evaluate its efficacy and safety profile in animal models. These studies aim to provide a foundation for future clinical trials, where the compound’s potential as a therapeutic agent can be further validated in human populations.

The role of computational chemistry in the design and optimization of such compounds cannot be overstated. Molecular modeling techniques are being used to predict how different structural modifications will affect the compound’s biological activity. This approach allows researchers to make informed decisions about which analogs are most likely to succeed in subsequent stages of drug development.

The regulatory landscape for new pharmaceuticals also plays a crucial role in determining the future direction of research on compounds like 2-fluoro-N,N-dimethyl-4-(piperidin-3-yl)methylaniline. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for ensuring that new drugs are safe and effective for patients. Researchers must navigate these regulations carefully to bring their findings from bench science to clinical application.

In conclusion, 2-fluoro-N,N-dimethyl-4-(piperidin-3-yl)methylaniline represents an exciting area of research with significant potential for advancing therapeutic treatments. Its unique structural features and demonstrated biological activity make it a valuable asset in the pharmaceutical industry’s quest to develop new medicines. As research continues, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.